Cas no 438221-56-8 (2-Mercapto-4-(4-methoxyphenyl)-6-(trifluoromethyl)nicotinonitrile)

• Product Name: 2-Mercapto-4-(4-methoxyphenyl)-6-(trifluoromethyl)nicotinonitrile
• CAS No: 438221-56-8
• MF: C₁₄H₉F₃N₂OS
• MW: 310.294272184372
• MDL: MFCD03422717
• CID: 2951981
• PubChem ID: 5016392
• Update Time: 2025-04-21

2-Mercapto-4-(4-methoxyphenyl)-6-(trifluoromethyl)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-巯基-4-(4-甲氧苯基)-6-(三氟甲基)氰吡啶
• 2-MERCAPTO-4-(4-METHOXYPHENYL)-6-(TRIFLUOROMETHYL)NICOTINONITRILE
• 4-(4-methoxyphenyl)-2-sulfanylidene-6-(trifluoromethyl)-1H-pyridine-3-carbonitrile
• 4-(4-methoxyphenyl)-2-thioxo-6-(trifluoromethyl)-1,2-dihydropyridine-3-carbonitrile
• BBL039716
• STK349213
• 4-(4-methoxyphenyl)-2-sulfanyl-6-(trifluoromethyl)pyridine-3-carbonitrile
• 4-(4-Methoxy-phenyl)-2-thioxo-6-trifluoromethyl-1,2-dihydro-pyridine-3-carboni
• H30773
• 3-pyridinecarbonitrile, 2-mercapto-4-(4-methoxyphenyl)-6-(trifluoromethyl)-
• 4-(4-methoxyphenyl)-2-thioxo-6-(trifluoromethyl)-1H-pyridine-3-carbonitrile
• UGPSHTSXPRYIGN-UHFFFAOYSA-N
• AK-968/41170451
• 1,2-Dihydro-4-(4-methoxyphenyl)-2-thioxo-6-(trifluoromethyl)-3-pyridinecarbonitrile
• ALBB-014545
• 4-(4-Methoxy-phenyl)-2-thioxo-6-trifluoromethyl-1,2-dihydro-pyridine-3-carbonitrile
• DTXSID301129678
• AKOS000305452
• AKOS B006779
• LS-04598
• 4-(4-methoxyphenyl)-2-thioxo-6-(trifluoromethyl)-1,2-dihydro-3-pyridinecarbonitrile
• EN300-228732
• 438221-56-8
• 4-(4-methoxyphenyl)-2-sulfanylidene-6-(trifluoromethyl)-1,2-dihydropyridine-3-carbonitrile
• AKOS000307978
• 2-Mercapto-4-(4-methoxyphenyl)-6-(trifluoromethyl)nicotinonitrile

• MDL： MFCD03422717
• Inchi： 1S/C14H9F3N2OS/c1-20-9-4-2-8(3-5-9)10-6-12(14(15,16)17)19-13(21)11(10)7-18/h2-6H,1H3,(H,19,21)
• InChI Key： UGPSHTSXPRYIGN-UHFFFAOYSA-N
• SMILES： S=C1C(C#N)=C(C=C(C(F)(F)F)N1)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 310.03876857Da
• Monoisotopic Mass: 310.03876857Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 77.1

2-Mercapto-4-(4-methoxyphenyl)-6-(trifluoromethyl)nicotinonitrile Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines